Cas no 2228637-25-8 (2-(5-bromothiophen-3-yl)propanenitrile)

• Product Name: 2-(5-bromothiophen-3-yl)propanenitrile
• CAS No: 2228637-25-8
• MF: C₇H₆BrNS
• MW: 216.098239421844
• CID: 6082843
• PubChem ID: 165714536
• Update Time: 2025-05-20

2-(5-bromothiophen-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-3-yl)propanenitrile
• 2228637-25-8
• EN300-1918147

• Inchi： 1S/C7H6BrNS/c1-5(3-9)6-2-7(8)10-4-6/h2,4-5H,1H3
• InChI Key： AIOXJOQSVHBTIY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(C#N)C

Computed Properties

• Exact Mass: 214.94043g/mol
• Monoisotopic Mass: 214.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

Additional information on 2-(5-bromothiophen-3-yl)propanenitrile

Introduction to 2-(5-bromothiophen-3-yl)propanenitrile (CAS No. 2228637-25-8)

2-(5-bromothiophen-3-yl)propanenitrile, with the CAS number 2228637-25-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of brominated thiophenes, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 2-(5-bromothiophen-3-yl)propanenitrile is C₉H₆BrNS, and its molecular weight is approximately 240.01 g/mol. The compound features a bromine atom attached to a thiophene ring, which is further substituted with a propanenitrile group. This unique structural arrangement imparts specific chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

In the realm of medicinal chemistry, 2-(5-bromothiophen-3-yl)propanenitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that brominated thiophenes can exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of brominated thiophenes demonstrated potent antitumor activity against various cancer cell lines. The presence of the nitrile group in 2-(5-bromothiophen-3-yl)propanenitrile may enhance its pharmacological profile by improving solubility and metabolic stability.

Beyond its medicinal applications, 2-(5-bromothiophen-3-yl)propanenitrile has also been investigated for its potential use in materials science. The thiophene ring is a common building block in the synthesis of conductive polymers and organic semiconductors, which are essential components in organic electronics and photovoltaic devices. The bromine substituent can be used as a handle for further functionalization, allowing for the creation of more complex and tailored materials. A recent study in Advanced Materials highlighted the use of brominated thiophenes as precursors for the synthesis of high-performance organic semiconductors with improved charge transport properties.

The synthesis of 2-(5-bromothiophen-3-yl)propanenitrile typically involves multistep reactions, starting from readily available starting materials such as 5-bromothiophene-3-carbaldehyde and acetonitrile. The key steps often include condensation reactions, followed by reduction and substitution reactions to introduce the desired functional groups. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, compounds like 2-(5-bromothiophen-3-yl)propanenitrile generally require standard laboratory precautions due to their reactivity and potential health hazards. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn during handling to minimize exposure risks.

The future prospects for 2-(5-bromothiophen-3-yl)propanenitrile are promising. Ongoing research is focused on optimizing its synthesis methods to reduce costs and environmental impact, as well as exploring new applications in drug development and materials science. Collaborative efforts between chemists, biologists, and materials scientists are crucial to fully harnessing the potential of this compound.

In conclusion, 2-(5-bromothiophen-3-yl)propanenitrile (CAS No. 2228637-25-8) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure makes it an attractive candidate for further research and development, paving the way for innovative solutions in various scientific fields.